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Compound of Interest

Compound Name: Heveaflavone

Cat. No.: B112779 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of chemical compounds is paramount. This document provides essential safety

and logistical information for the proper disposal of Heveaflavone, a biflavonoid recognized for

its potential anticancer and antioxidant properties. Adherence to these procedures is critical for

maintaining a safe laboratory environment and ensuring regulatory compliance.

Heveaflavone: Key Data for Handling and Disposal
To facilitate safe handling and disposal, a summary of Heveaflavone's known physical and

chemical properties is presented below. This information is crucial for making informed

decisions regarding personal protective equipment (PPE), storage, and waste management.
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Property Data

Molecular Formula C₃₃H₂₄O₁₀

Molecular Weight 580.54 g/mol

Appearance Yellow powder

Solubility

Soluble in organic solvents such as Dimethyl

Sulfoxide (DMSO), Chloroform,

Dichloromethane, Ethyl Acetate, and Acetone.

Limited solubility in water.[1]

Stability

Relatively stable under standard laboratory

conditions.[2] As a flavonoid, it may be sensitive

to light and air, and degradation can occur when

exposed to atmospheric oxygen.[3][4] Flavonoid

stability is also dependent on its chemical

structure, with a higher number of hydroxyl

groups potentially promoting degradation.[5]

Storage

Store in a dry, dark, and well-ventilated place in

a tightly sealed container.[6] For long-term

storage, -20°C is recommended.[7]

Experimental Protocols: Standard Laboratory
Procedures
While specific experimental protocols for the disposal of Heveaflavone are not documented,

the following general procedures for handling and disposing of non-hazardous chemical waste

in a laboratory setting are applicable and should be followed.

Personal Protective Equipment (PPE) Protocol:

Eye Protection: Wear chemical safety goggles or a face shield where splashing is possible.

Hand Protection: Wear nitrile gloves. Inspect gloves before use and use proper removal

techniques to avoid skin contact.
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Body Protection: Wear a laboratory coat to protect skin and clothing.

Respiratory Protection: Not generally required for handling small quantities in a well-

ventilated area. If creating aerosols or handling large quantities, work in a fume hood.[8]

Waste Segregation and Storage Protocol:

Waste Identification: Heveaflavone waste should be classified as non-hazardous chemical

waste unless institutional policies or local regulations state otherwise.

Container Selection: Use a designated, leak-proof, and sealable container for solid

Heveaflavone waste. For solutions, use a compatible liquid waste container.

Labeling: Clearly label the waste container with "Heveaflavone Waste" and include the

primary solvent if it is in a solution.

Storage: Store the waste container in a designated, well-ventilated, and secure area, away

from incompatible materials.

Heveaflavone Disposal Workflow
The following diagram outlines the logical workflow for the proper disposal of Heveaflavone in

a laboratory setting.
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Solid Waste Disposal Solution Waste Disposal

Final Disposal

Start: Heveaflavone Waste Generated

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Determine Waste Form
(Solid or Solution)

Place solid Heveaflavone waste
into a labeled, sealed container.

Solid

Pour Heveaflavone solution into a
labeled, compatible liquid waste container.

Solution

Store in designated chemical
waste accumulation area.

Contact Environmental Health & Safety (EHS)
for waste pickup.

Store in designated chemical
waste accumulation area.

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of Heveaflavone.
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Step-by-Step Disposal Procedures
Based on the known properties of Heveaflavone and standard laboratory safety protocols, the

following step-by-step procedures should be followed for its disposal:

1. Personal Protective Equipment (PPE):

Before handling Heveaflavone waste, ensure you are wearing the appropriate PPE,

including a lab coat, nitrile gloves, and chemical safety goggles.

2. Waste Segregation:

Solid Waste: Collect any solid Heveaflavone waste, such as unused powder or

contaminated consumables (e.g., weighing paper, gloves), in a designated, sealable waste

container.

Liquid Waste: If Heveaflavone is in a solution, pour the waste into a designated liquid

chemical waste container that is compatible with the solvent used. Do not mix with

incompatible waste streams.

3. Container Labeling:

Clearly label the waste container with "Heveaflavone Waste." For liquid waste, also indicate

the solvent(s) present. Ensure the label is legible and securely attached to the container.

4. Temporary Storage:

Store the sealed waste container in a designated and secure chemical waste accumulation

area within the laboratory. This area should be well-ventilated and away from general

laboratory traffic.

5. Final Disposal:

Follow your institution's specific procedures for the disposal of chemical waste. This typically

involves contacting the Environmental Health and Safety (EHS) office to schedule a pickup.

Do not dispose of Heveaflavone down the drain or in the regular trash.
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By adhering to these guidelines, laboratory professionals can ensure the safe and responsible

disposal of Heveaflavone, contributing to a secure research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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